Cas no 1804815-35-7 (3-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-6-methanol)

• Product Name: 3-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-6-methanol
• CAS No: 1804815-35-7
• MF: C₈H₈F₃NO₃
• MW: 223.14923286438
• CID: 4829341
• Update Time: 2025-05-26

3-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-6-methanol

• Inchi： 1S/C8H8F3NO3/c1-4-6(14)2-7(5(3-13)12-4)15-8(9,10)11/h2,13-14H,3H2,1H3
• InChI Key： HYLLXEPCTVPBIO-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=C(C)N=C1CO)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• XLogP3: 1.2
• Topological Polar Surface Area: 62.6

Additional information on 3-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-6-methanol

Introduction to 3-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1804815-35-7)

3-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-6-methanol, identified by its CAS number 1804815-35-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and utility in drug development. The presence of multiple functional groups, including a hydroxyl group, a methyl group, and a trifluoromethoxy substituent, makes this molecule of particular interest for its synthetic potential and pharmacological properties.

The trifluoromethoxy group, in particular, is a key feature that enhances the compound's reactivity and stability under various chemical conditions. Trifluoromethoxy-substituted pyridines have been extensively studied for their role in medicinal chemistry due to their ability to modulate enzyme activity and interact with biological targets. The electron-withdrawing nature of the trifluoromethyl group influences the electronic properties of the pyridine ring, making it a valuable scaffold for designing novel therapeutic agents.

Recent advancements in the field of drug discovery have highlighted the importance of 3-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-6-methanol as a precursor in the synthesis of bioactive molecules. Researchers have leveraged its structural framework to develop compounds with potential applications in treating neurological disorders, infectious diseases, and metabolic conditions. The hydroxyl and methanol functionalities provide additional sites for chemical modification, enabling the creation of derivatives with tailored pharmacokinetic profiles.

In academic research, this compound has been utilized as an intermediate in the synthesis of more complex pyridine-based molecules. Its versatility allows for modifications at multiple positions on the ring, facilitating the exploration of diverse chemical space. The trifluoromethoxy group, while contributing to stability, also participates in hydrogen bonding and dipole interactions with biological targets, enhancing binding affinity and selectivity.

The pharmaceutical industry has shown considerable interest in 3-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-6-methanol due to its potential as a building block for drug candidates. Its incorporation into lead compounds has demonstrated promising results in preclinical studies, particularly in assays targeting enzymes such as kinases and proteases. The compound's ability to undergo further functionalization makes it a valuable asset in medicinal chemistry libraries used by research institutions and biotechnology companies.

From a synthetic chemistry perspective, the preparation of 3-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-6-methanol involves multi-step reactions that highlight modern methodologies in organic synthesis. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination processes are commonly employed to introduce the desired substituents onto the pyridine core. These synthetic strategies not only showcase the compound's structural complexity but also reflect the cutting-edge approaches used in contemporary drug development.

The biological activity of 3-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-6-methanol has been explored through various computational and experimental studies. Virtual screening methods have identified potential binding interactions with proteins involved in disease pathways, suggesting its utility as an inhibitor or modulator. Experimental validation through enzyme assays and cell-based assays has provided insights into its pharmacological effects, reinforcing its role as a promising candidate for further development.

The compound's solubility profile and metabolic stability are critical factors that influence its suitability for therapeutic applications. Studies have been conducted to optimize these properties through structural modifications, ensuring that derivatives exhibit favorable pharmacokinetic characteristics. The integration of 3-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-6-methanol into drug development pipelines represents a convergence of synthetic chemistry expertise and biological research.

In conclusion, 3-Hydroxy-2-methyl-5-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1804815-35-7) stands out as a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable component in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is expected to grow further.